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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B020215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl retinoate
powder, a derivative of vitamin A utilized in various research and development applications.

Adherence to the following protocols is crucial to ensure personnel safety and maintain the

integrity of experimental outcomes.

Chemical and Physical Properties
Methyl retinoate is the methyl ester of retinoic acid. A thorough understanding of its physical

and chemical properties is fundamental to its safe handling and storage.
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Property Value Reference

Chemical Name

methyl (2E,4E,6E,8E)-3,7-

dimethyl-9-(2,6,6-

trimethylcyclohexen-1-yl)nona-

2,4,6,8-tetraenoate

--INVALID-LINK--

Synonyms

Retinoic acid, methyl ester;

Vitamin A acid methyl ester; Ro

4-3781

--INVALID-LINK--

CAS Number 339-16-2 --INVALID-LINK--

Molecular Formula C₂₁H₃₀O₂ --INVALID-LINK--

Molecular Weight 314.46 g/mol --INVALID-LINK--

Appearance Yellow powder --INVALID-LINK--

Melting Point 180 °C --INVALID-LINK--

Solubility

Soluble in most organic

solvents (e.g., acetone,

chloroform, DMSO, ethanol,

hexane, methanol) and in fats

and mineral oils.

--INVALID-LINK--

Stability

Stable under recommended

storage conditions. Sensitive

to air, light, and heat.

--INVALID-LINK--, --INVALID-

LINK--

Hazard Identification and Classification
Methyl retinoate is classified as a hazardous substance. The following table summarizes its

GHS classifications.
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Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
--INVALID-LINK--

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
--INVALID-LINK--

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
--INVALID-LINK--

Reproductive Toxicity Category 1B

H360: May damage

fertility or the unborn

child

--INVALID-LINK--

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 1
H400: Very toxic to

aquatic life
--INVALID-LINK--

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

--INVALID-LINK--

Toxicological Information
Detailed toxicological data for methyl retinoate is limited. The information below is based on

available data for methyl retinoate and related retinoids.
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Metric Value Species Route Reference

LD50 (Lethal

Dose, 50%)

No specific data

available for

methyl retinoate.

Related

Compound Data

(for context):

13-cis-Retinoic

Acid LD50
4,000 mg/kg Rat Oral --INVALID-LINK--

all-trans Retinoic

Acid LD50
2 g/kg Rat Oral --INVALID-LINK--

all-trans Retinoic

Acid LD50
1,100 mg/kg Mouse Oral --INVALID-LINK--

Note: The classification of "Harmful if swallowed" (Category 4) generally corresponds to an

LD50 range of 300 to 2000 mg/kg for oral exposure in rats.

Mechanism of Action and Potential Toxicity
Retinoids, including methyl retinoate, exert their biological effects by binding to nuclear

receptors, specifically retinoic acid receptors (RARs) and retinoid X receptors (RXRs). This

interaction modulates gene expression, influencing cellular processes such as differentiation,

proliferation, and apoptosis.

Caption: Retinoid signaling pathway.

Toxicity can arise from excessive activation of these pathways. Skin irritation is a common

adverse effect of topical retinoid application and is believed to be mediated by the release of

pro-inflammatory cytokines.
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Mechanism of Retinoid-Induced Skin Irritation

Topical Retinoid
(e.g., Methyl Retinoate)

Keratinocytes Fibroblasts

Pro-inflammatory
Cytokine Release

MCP-1 IL-8

Inflammation

Erythema (Redness) Stratum Corneum Peeling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation Test Workflow (OECD TG 439)

Start

Prepare RhE Tissues
(e.g., EpiDerm™, EpiSkin™)

Topically Apply Methyl Retinoate Powder
(and controls) to Tissues

Incubate for 60 minutes

Rinse and Blot Tissues

Post-incubation (42 hours)

MTT Viability Assay

Extract Formazan

Measure Optical Density

Calculate % Viability
vs. Negative Control

Classify Irritation Potential

Irritant (Viability ≤ 50%)

Yes

Non-Irritant (Viability > 50%)

No

End
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Hazardous Powder Spill Cleanup Workflow

Spill Occurs

Alert personnel and
evacuate the immediate area

Don appropriate PPE
(including respiratory protection)

Contain the spill

Gently cover the spill with
wetted absorbent pads to

avoid raising dust

Carefully collect the wetted
material using a scoop

Place in a labeled,
sealable hazardous waste bag

Decontaminate the spill area
with a suitable cleaning agent

Dispose of all contaminated
materials as hazardous waste

Report the incident
to EHS

End

Click to download full resolution via product page
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Methyl Retinoate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020215#safety-and-handling-of-methyl-retinoate-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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